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An In-depth Technical Guide for Researchers and Scientists

Abstract

Sodium Rhodizonate (CAS 523-21-7) is an organic salt primarily utilized as a sensitive
chromogenic reagent in analytical chemistry. This guide provides a comprehensive overview of
its chemical properties, synthesis, and established applications. Detailed experimental
protocols for its use in the detection of heavy metals, particularly lead, barium, and strontium,
are presented. Special emphasis is placed on its significant role in forensic science for the
analysis of gunshot residue. While a powerful analytical tool, it is important to note that Sodium
Rhodizonate is not intended for diagnostic or therapeutic use and has limited data regarding
its biological activity and toxicological profile from a drug development perspective.

Chemical Information

Sodium Rhodizonate is the disodium salt of rhodizonic acid. It is a versatile chemical
compound known for its ability to form intensely colored complexes with various metal ions.[1]

[2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Sodium Rhodizonate is presented
in Table 1.
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Property Value Reference
CAS Number 523-21-7 [11[3]
Molecular Formula CeNaz20s [1][3]
Molecular Weight 214.04 g/mol [11[3]
Dark grey to dark green to dark
Appearance ] i [4]
violet/black crystalline powder
Melting Point >300 °C [4]
Solubility Soluble in water [4]
Purity >98% [3]
Store in a cool, dry place,
away from strong oxidizing
Storage agents. The aqueous solution [4]

is unstable and should be

prepared fresh before use.

Applications in Analytical Chemistry

The primary application of Sodium Rhodizonate is as a colorimetric reagent for the detection

and quantification of divalent cations.[5] Its high sensitivity and specificity for certain metals

make it an invaluable tool in various scientific fields.

Detection of Heavy Metals

Sodium Rhodizonate is widely used for the qualitative and quantitative analysis of lead,

barium, and strontium.[5] The reaction with these metal ions produces distinctively colored

precipitates, allowing for their visual identification.[5]

e Lead (Pb2*): Forms a scarlet red to blue-violet complex depending on the pH.[6] This

reaction is highly sensitive and is used in environmental monitoring to test for lead

contamination in water, soil, and dust.[7]
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e Barium (Ba?*) and Strontium (Sr2+): Produces a red-brown precipitate.[5][6] This is utilized in
various analytical procedures, including as a titration indicator for sulfate determination.[3][5]

Forensic Science: Gunshot Residue (GSR) Analysis

A significant application of Sodium Rhodizonate is in forensic science for the detection of lead
and barium in gunshot residue.[7][8] The Sodium Rhodizonate test is a standard procedure
used to determine muzzle-to-target distance and to identify bullet holes.[9][10] The test is highly
specific for lead and can detect vaporous and particulate lead from the primer and bullet.[10]
[11]

Experimental Protocols

Detailed methodologies for key experiments involving Sodium Rhodizonate are provided
below.

Protocol for Lead Detection (Spot Test)

This protocol describes a general procedure for the qualitative detection of lead.

Materials:

Saturated aqueous solution of Sodium Rhodizonate (freshly prepared)

Buffer solution (pH 2.8), prepared by dissolving 1.9 g of sodium bitartrate and 1.5 g of tartaric
acid in 100 mL of distilled water.[12]

5% Hydrochloric acid (HCI) solution[12]

Filter paper

Sample to be tested

Procedure:

» Apply the sample to a piece of filter paper.

o Spray the area with the saturated Sodium Rhodizonate solution.
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e Spray the same area with the pH 2.8 buffer solution. The appearance of a pink color
indicates the possible presence of lead or other heavy metals.[11]

e Spray the area with the 5% HCI solution. The pink color will fade, and the development of a
blue-violet color confirms the presence of lead.[11][12]

Experimental Workflow: Lead Spot Test

w 4. Spray with 5% HCI Solution }—»

2. Spray with Saturated 3. Spray with pH 2.8
Sodium Rhodizonate Solution Buffer Solution

Observe for Blue-Violet Color
(Confirms Presence of Lead)

1. Apply Sample to Filter Paper }—V

Observe for Pink Color
(Indicates Possible Heavy Metals)

Click to download full resolution via product page

Lead Spot Test Workflow

Protocol for Gunshot Residue (GSR) Analysis

This protocol outlines the Sodium Rhodizonate test for detecting lead residues on a surface,
such as clothing.

Materials:

Saturated aqueous solution of Sodium Rhodizonate (freshly prepared)

Buffer solution (pH 2.8)[12]

5% Hydrochloric acid (HCI) solution[12]

Spray bottles for reagents

Item to be examined
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Procedure:

e The questioned area is sprayed directly with the saturated Sodium Rhodizonate solution in
a fume hood.[11]

e The same area is then sprayed with the pH 2.8 buffer solution. A pink reaction may indicate
the presence of lead or other heavy metals.[11]

e The area is then sprayed with the 5% HCI solution. The fading of the pink color and the
appearance of a blue-violet color is a positive result for lead.[11] Photographic
documentation should be performed promptly as the color may fade.[13]
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Experimental Workflow: Gunshot Residue Analysis
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Gunshot Residue Analysis Workflow

Biological Activity and Toxicology
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Relevance to Drug Development

Currently, there is no significant body of research suggesting a role for Sodium Rhodizonate
in drug development. Its primary function is as an analytical reagent for in vitro detection of
metals. It is not intended for therapeutic or diagnostic use in humans or animals.[3]

Signaling Pathways

There is no information available in the scientific literature to suggest that Sodium
Rhodizonate is involved in any biological signaling pathways. Its mechanism of action is a
chemical reaction based on the formation of colored complexes with metal ions.

Logical Relationship: Sodium Rhodizonate's Interaction

Sodium Rhodizonate Divalent Metal Ions
(CeNa20s) (e.g., Pb?*, Ba?")

Colored Metal-Rhodizonate

Complex (Precipitate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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